Cas no 68049-18-3 (4-(3-Fluorophenyl)pyrimidine)

• Product Name: 4-(3-Fluorophenyl)pyrimidine
• CAS No: 68049-18-3
• MF: C₁₀H₇FN₂
• MW: 174.174385309219
• CID: 2676152
• PubChem ID: 599974
• Update Time: 2024-03-01

4-(3-Fluorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluorophenyl)pyrimidine
• Q63395582
• WHCSLDOSGQOORQ-UHFFFAOYSA-N

• Inchi： 1S/C10H7FN2/c11-9-3-1-2-8(6-9)10-4-5-12-7-13-10/h1-7H
• InChI Key： WHCSLDOSGQOORQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CN=CN=1

Computed Properties

• Exact Mass: 174.05932639g/mol
• Monoisotopic Mass: 174.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines